Cas no 6091-64-1 (Ethyl 2-bromobenzoate)

• Product Name: Ethyl 2-bromobenzoate
• CAS No: 6091-64-1
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD00015443
• CID: 46392
• PubChem ID: 87564423
• Update Time: 2025-06-15

Ethyl 2-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromobenzoate
• 2-BrC6H4CO2Et
• 2-Bromobenzoic Acid Ethyl Ester
• Benzoic acid,2-bromo-,ethyl ester
• bromobenzoic acid ethyl ester
• ethyl o-bromobenzoate
• ethyl-2-bromobenzoate
• m-bromobenzoic acid ethyl ester
• Benzoicacid, o-bromo-, ethyl ester (6CI,7CI,8CI)
• NSC 10122
• o-(Ethoxycarbonyl)phenyl bromide
• o-Bromobenzoic acid ethyl ester
• Benzoic acid, 2-bromo-, ethyl ester
• BIHHBTVQFPVSTE-UHFFFAOYSA-N
• Ethyl2-bromobenzoate
• ethyl bromobenzoate
• NSC10122
• PubChem3937
• Brombenzoesaureathylester
• KSC493O4R
• RARECHEM AL BI 0014
• 2-Bromobezoic acid, ethyl ester
• 2-Bromobenzoic acid, ethyl ester
• 2-bromo-be
• 6091-64-1
• B1514
• SCHEMBL408906
• SY004041
• Ethyl 2-bromobenzoate, 98%
• AS-10646
• DTXSID80209751
• 2-bromo-benzoic acid ethyl ester
• NSC-10122
• CS-0097784
• FT-0611533
• MFCD00015443
• EINECS 228-034-3
• AKOS008948012
• NS00034496
• DTXCID30132242

• MDL： MFCD00015443
• Inchi： 1S/C9H9BrO2/c1-2-12-9(11)7-5-3-4-6-8(7)10/h3-6H,2H2,1H3
• InChI Key： BIHHBTVQFPVSTE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(=O)OCC
• BRN： 2207360

Computed Properties

• Exact Mass: 227.97900
• Monoisotopic Mass: 227.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.443 g/mL at 25 °C(lit.)
• Boiling Point: 255°C
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.544(lit.)
• PSA: 26.30000
• LogP: 2.62580
• Solubility: Not determined

Ethyl 2-bromobenzoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 2-bromobenzoate

Comprehensive Overview of Ethyl 2-bromobenzoate (CAS No. 6091-64-1): Properties, Applications, and Industry Insights

Ethyl 2-bromobenzoate (CAS No. 6091-64-1) is an organic ester compound widely utilized in pharmaceutical synthesis, agrochemical production, and specialty chemical research. With the molecular formula C₉H₉BrO₂, this brominated aromatic ester exhibits unique reactivity, making it a valuable intermediate for cross-coupling reactions and palladium-catalyzed transformations. Its growing relevance in green chemistry and sustainable synthesis aligns with global trends toward eco-friendly industrial processes.

The compound’s physicochemical properties include a clear to pale-yellow liquid appearance, a boiling point of approximately 250°C, and moderate solubility in organic solvents like ethanol and dichloromethane. Researchers frequently employ Ethyl 2-bromobenzoate in Suzuki-Miyaura couplings, a topic gaining traction in academic forums due to its efficiency in constructing biaryl structures for drug discovery. Recent PubMed studies highlight its role in synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) precursors, addressing rising demand for cost-effective APIs.

Innovative applications of CAS No. 6091-64-1 extend to material science, where it serves as a monomer for liquid crystal polymers (LCPs)—a trending subject in flexible electronics. Industry reports note its use in OLED manufacturing, coinciding with increased searches for "high-performance organic semiconductors." Analytical techniques such as GC-MS and HPLC are critical for quality control, reflecting lab professionals’ frequent queries about "halogenated compound purity standards."

From a regulatory perspective, proper handling of 2-bromobenzoic acid ethyl ester requires adherence to REACH and GHS classification guidelines. Environmental concerns have spurred interest in its biodegradation pathways, with Google Scholar citations up 18% YoY on related bioremediation studies. Suppliers increasingly emphasize ISO-certified production to meet ESG investor criteria—a hot topic in chemical procurement circles.

Market intelligence indicates steady growth for bromo-substituted benzoates, driven by Asia-Pacific pharmaceutical expansions. Patent analyses reveal novel uses in photoredox catalysis, answering frequent search queries like "visible-light-driven reactions." As synthetic methodologies evolve, Ethyl 2-bromobenzoate remains pivotal for developing next-generation therapeutics and advanced materials, ensuring its enduring industrial significance.